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Compound of Interest

Compound Name: Morwet EFW

Cat. No.: B1166135

For Researchers, Scientists, and Drug Development Professionals

Morwet EFW is a widely utilized anionic surfactant, valued for its exceptional wetting and
dispersing properties in a variety of formulations. This technical guide provides an in-depth
analysis of its chemical composition, physical properties, and structural characteristics,
designed to support research and development activities.

Core Chemical Identity and Composition

Morwet EFW is identified as a sodium alkyl naphthalene sulfonate blend.[1][2][3][4][5] Its
primary function is to act as a wetting agent and dispersant.[2] The substance is registered
under the CAS number 105864-15-1.[6][7][8]

A closer examination of its composition, as detailed in safety data sheets, reveals it to be a
mixture of the following components:

e Aromatic hydrocarbons, C10-13, reaction products with branched nonene, sulfonated,
sodium salts (= 70 - < 90%)

e Sodium dioctyl sulfosuccinate (= 10 - < 20%)[9]

This blend of sulfonated aromatic hydrocarbons and a well-known wetting agent contributes to
its robust performance.
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Quantitative Physicochemical Properties

The key physicochemical properties of Morwet EFW powder are summarized in the table
below. These specifications are critical for formulation development and ensuring consistency
in performance.

Property Value Test Method/Conditions
Physical Appearance Tan Powder at 25°C Visual Inspection

Active Content >95.0% Manufacturer's Specification
Moisture Content <2.0% Manufacturer's Specification
pH (5% in water) 7.5-10.0 5% aqueous solution

Salt Content <25% Manufacturer's Specification

DIN 53914 (Du Nodly ring

Surface Tension 32 mN/m _
method), 25°C, 0.1% solution
] Draves test, 25°C, 0.1%
Wetting Power 17 seconds )
solution
) N o Ross-Miles method, 25°C,
Foam Height (Initial) 120 mm (de-ionised water)

0.05% solution

30 mm (Standard Water D)

Ross-Miles method, 25°C,

Foam Height (after 5 min) 60 mm (de-ionised water) )
0.05% solution

10 mm (Standard Water D)

Typical data based on manufacturer's measurements or literature; not to be considered binding
specifications.[1]

Experimental Protocols

The quantitative properties listed above are determined by standardized experimental
methods:
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o Surface Tension (Du Noily Ring Method - DIN 53914): This method measures the force
required to detach a platinum-iridium ring from the surface of a liquid. The force is
proportional to the surface tension of the liquid. The measurement for Morwet EFW was
conducted at 25°C with a 0.1% solution.

o Wetting Power (Draves Test): This test evaluates the time it takes for a weighted skein of
cotton yarn to sink in a solution of the wetting agent. A shorter sinking time indicates better
wetting performance. The reported value for Morwet EFW was determined at 25°C in a 0.1%
solution.[1]

e Foam Height (Ross-Miles Method): This method assesses the foaming characteristics of a
surfactant. A standard volume of a surfactant solution is dropped from a specified height into
a larger volume of the same solution in a graduated cylinder. The initial height of the foam
and the height after a set time (e.g., 5 minutes) are measured. For Morwet EFW, this was
tested at 25°C in a 0.05% solution in both de-ionised and standard hard water.[1]

Chemical Structure and Functional Relationship

As Morwet EFW is a blend, it does not have a single definitive chemical structure. However, its
primary component is an alkylnaphthalene sulfonate. The general structure consists of a
naphthalene ring system to which an alkyl group (of varying chain length, indicated by C10-13)
and a sulfonate group (-SOs~Nat) are attached. The combination of the hydrophobic
alkylnaphthalene portion and the hydrophilic sulfonate group gives the molecule its amphiphilic
character, which is essential for its surface-active properties.

The following diagram illustrates the relationship between the chemical composition of Morwet
EFW and its resulting physicochemical properties and functions.
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Composition and Functional Properties of Morwet EFW.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Morwet EFW: A Technical Overview of its Chemical
Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166135#morwet-efw-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1166135#morwet-efw-chemical-properties-and-structure
https://www.benchchem.com/product/b1166135#morwet-efw-chemical-properties-and-structure
https://www.benchchem.com/product/b1166135#morwet-efw-chemical-properties-and-structure
https://www.benchchem.com/product/b1166135#morwet-efw-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1166135?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

